Cas no 133764-37-1 (2,3-dimethylbutan-2-yl nitrate)

• Product name: 2,3-dimethylbutan-2-yl nitrate
• CAS No: 133764-37-1
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 1233966
• PubChem ID: 179251

2,3-dimethylbutan-2-yl nitrate Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylbutan-2-yl nitrate
• DTXSID10158364
• 2,3-dimethyl-2-butyl nitrate
• 133764-37-1

• Inchi： InChI=1S/C6H13NO3/c1-5(2)6(3,4)10-7(8)9/h5H,1-4H3
• InChI Key： PMABLOPIFVACLQ-UHFFFAOYSA-N
• SMILES： CC(C)C(C)(C)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37